Cas no 121604-59-9 (3-Cyclopropyl-1,2-oxazole-5-carbaldehyde)

3-Cyclopropyl-1,2-oxazole-5-carbaldehyde is a versatile heterocyclic aldehyde featuring a cyclopropyl-substituted oxazole core. This compound is of significant interest in synthetic organic chemistry due to its reactive aldehyde group, which facilitates further functionalization, making it a valuable intermediate for pharmaceuticals, agrochemicals, and material science applications. The cyclopropyl moiety enhances steric and electronic properties, potentially improving stability and reactivity in target transformations. Its well-defined structure allows for precise modifications, enabling the development of novel bioactive molecules. The compound is typically handled under controlled conditions to preserve its integrity, ensuring consistent performance in synthetic workflows.

3-Cyclopropyl-1,2-oxazole-5-carbaldehyde structure

121604-59-9 structure

Product Name:3-Cyclopropyl-1,2-oxazole-5-carbaldehyde

CAS No:121604-59-9

MF:C₇H₇NO₂

MW:137.135981798172

MDL:MFCD22071246

CID:4578385

PubChem ID:14366566

Update Time:2025-10-18

3-Cyclopropyl-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-cyclopropyl-1,2-oxazole-5-carbaldehyde
- 3-Cyclopropyl-1,2-oxazole-5-carbaldehyde
- MDL： MFCD22071246
- Inchi： 1S/C7H7NO2/c9-4-6-3-7(8-10-6)5-1-2-5/h3-5H,1-2H2
- InChI Key： LDYFMMYDQAHUGR-UHFFFAOYSA-N
- SMILES： O1C(C=O)=CC(C2CC2)=N1

Computed Properties

Exact Mass: 137.047678466g/mol
Monoisotopic Mass: 137.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 43.1

3-Cyclopropyl-1,2-oxazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM459096-100mg	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%+	100mg	$411	2023-01-07
Chemenu	CM459096-250mg	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%+	250mg	$576	2023-01-07
Chemenu	CM459096-500mg	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%+	500mg	$892	2023-01-07
Chemenu	CM459096-1g	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%+	1g	$1137	2023-01-07
Enamine	EN300-309528-0.05g	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%	0.05g	$238.0	2023-09-05
Enamine	EN300-309528-0.1g	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%	0.1g	$355.0	2023-09-05
Enamine	EN300-309528-0.25g	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%	0.25g	$509.0	2023-09-05
Enamine	EN300-309528-0.5g	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%	0.5g	$803.0	2023-09-05
Enamine	EN300-309528-1.0g	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%	1g	$1029.0	2023-05-30
Enamine	EN300-309528-2.5g	3-cyclopropyl-1,2-oxazole-5-carbaldehyde	121604-59-9	95%	2.5g	$2014.0	2023-09-05